N-(4-cyclopropylthiazol-2-yl)-3-(pyridin-2-yloxy)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-cyclopropylthiazol-2-yl)-3-(pyridin-2-yloxy)benzamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.
Scientific Research Applications
Vascular Endothelial Growth Factor Receptor-2 Inhibition
N-cyclopropylthiazol-benzamide derivatives, specifically BMS-605541, exhibit potent and selective inhibition of vascular endothelial growth factor receptor-2 (VEGFR-2) kinase activity. These compounds demonstrate significant in vivo efficacy in human lung and colon carcinoma xenograft models, indicating their potential in cancer treatment (Borzilleri et al., 2006).
Antibacterial and Antifungal Activities
A series of N-(4-phenylthiazol-2-yl)-benzamide derivatives exhibit antibacterial activities against both gram-positive and gram-negative bacteria, as well as antifungal activities against various fungi. This highlights the potential of these compounds in developing new antimicrobial agents (Patel & Patel, 2015).
Potential Antipsychotic Agents
Heterocyclic analogs of benzamide, such as N-(4-(4-(1,2-benzisothiazol-3-yl)-1-piperazinyl)-butyl)benzamide hydrochloride, have been evaluated as potential antipsychotic agents. These compounds show promising activity in inhibiting dopamine D2, serotonin 5-HT2, and serotonin 5-HT1a receptors, suggesting their applicability in treating psychiatric disorders (Norman et al., 1996).
Histone Deacetylase Inhibition for Cancer Treatment
N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide, an isotype-selective small molecule histone deacetylase (HDAC) inhibitor, exhibits potent anti-tumor activity. It induces cell-cycle arrest and apoptosis in cancer cells, demonstrating its potential as an anticancer drug (Zhou et al., 2008).
Anti-Influenza A Virus Activity
Benzamide-based 5-aminopyrazoles and their derivatives show significant antiviral activities against bird flu influenza (H5N1). These compounds could serve as a basis for developing new antiviral drugs (Hebishy et al., 2020).
Melanoma Cytotoxicity
N-(2-(diethylamino)ethyl)benzamides have been identified as selective agents for melanotic melanoma. Derivatives of these compounds show increased toxicity against melanoma cells, suggesting their use in targeted melanoma therapy (Wolf et al., 2004).
properties
IUPAC Name |
N-(4-cyclopropyl-1,3-thiazol-2-yl)-3-pyridin-2-yloxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15N3O2S/c22-17(21-18-20-15(11-24-18)12-7-8-12)13-4-3-5-14(10-13)23-16-6-1-2-9-19-16/h1-6,9-12H,7-8H2,(H,20,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JBLJCXULUXQTIQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=CSC(=N2)NC(=O)C3=CC(=CC=C3)OC4=CC=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-cyclopropylthiazol-2-yl)-3-(pyridin-2-yloxy)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.